7-[(1R,2R,3R)-3-Hydroxy-2-[(3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide

• CAS No.: 60325-46-4
• Product Name: 7-[(1R,2R,3R)-3-Hydroxy-2-[(3R)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
• Molecular Formula: C23H31NO7S
• Molecular Weight: 465.6 g/mol
• IUPAC Name: (E)-7-[3-hydroxy-2-[(E)-3-hydroxy-4-phenoxybut-1-enyl]-5-oxocyclopentyl]-N-methylsulfonylhept-5-enamide
• Standard InChI: InChI=1S/C23H31NO7S/c1-32(29,30)24-23(28)12-8-3-2-7-11-19-20(22(27)15-21(19)26)14-13-17(25)16-31-18-9-5-4-6-10-18/h2,4-7,9-10,13-14,17,19-20,22,25,27H,3,8,11-12,15-16H2,1H3,(H,24,28)/b7-2+,14-13+
• Standard InChIKey: UQZVCDCIMBLVNR-TWYODKAFSA-N
• Isomeric SMILES: CS(=O)(=O)NC(=O)CCC/C=C\C[C@@H]1[C@H]([C@@H](CC1=O)O)/C=C/[C@H](COC2=CC=CC=C2)O
• SMILES: CS(=O)(=O)NC(=O)CCCC=CCC1C(C(CC1=O)O)C=CC(COC2=CC=CC=C2)O
• Canonical SMILES: CS(=O)(=O)NC(=O)CCCC=CCC1C(C(CC1=O)O)C=CC(COC2=CC=CC=C2)O
• Appearance: Assay:≥98%A solution in methyl acetate
• Description: Selective EP3 and EP1 receptor agonist (Ki values are 0.6 and 21 nM respectively). Synthetic PGE2 analog and allodynic agent.
• Related CAS: 96420-78-9 (unknown MF)
• Synonyms: 16-phenoxy-omega-17,18,19,20-tetranor-PGE2 methylsulfonylamide; 16-phenoxytetranor-PGE2 methylsulfonylamide; 34.089 Pfizer; 5Z,13E-18R,11R,12R,15R- dihydroxy-9-oxo-16-phenoxy-17,18,19,20-tetranor- 5,13-prostadienoic acid methylsulfonylamide; CP-34089; Nalador; SHB 286; sulproston; sulprostone; ZK-57671
• PubChem Compound: 13532635
• Last Modified: Nov 11 2021